Cas no 616201-86-6 (8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine)

• Product Name: 8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• CAS No: 616201-86-6
• MF: C₁₁H₁₄BrN
• MW: 240.139562129974
• MDL: MFCD20134021
• CID: 4069253
• PubChem ID: 10331841
• Update Time: 2025-04-22

8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine Chemical and Physical Properties

Names and Identifiers

• 1H-3-Benzazepine, 8-bromo-2,3,4,5-tetrahydro-1-methyl-
• 8-Bromo-1-methyl-2,3,4,5-tetrahydro-1H-benzo[d]azepine
• 8-bromo-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• F53179
• SCHEMBL1095465
• BDBM50161622
• CHEMBL440752
• 8Bromo-1-methyl-2,3,4,5-tetrahydro-1H-3-benzazepine
• KRBZRTWDEJCQIL-UHFFFAOYSA-N
• 616201-86-6

• MDL： MFCD20134021
• Inchi： 1S/C11H14BrN/c1-8-7-13-5-4-9-2-3-10(12)6-11(8)9/h2-3,6,8,13H,4-5,7H2,1H3
• InChI Key： KRBZRTWDEJCQIL-UHFFFAOYSA-N
• SMILES： N1CCC2=CC=C(Br)C=C2C(C)C1

Computed Properties

• Exact Mass: 239.03096Da
• Monoisotopic Mass: 239.03096Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12Ų